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Compound Name: 4-Isopropylthioxanthone

Cat. No.: B127815 Get Quote

An In-Depth Technical Guide to 4-
Isopropylthioxanthone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Isopropylthioxanthone (ITX), a

compound of significant interest in various industrial and research applications. This document

outlines its fundamental chemical properties, summarizes key quantitative data, and provides

insights into its applications.

Core Chemical Properties
4-Isopropylthioxanthone, also known as 4-Isopropyl-thioxanthene-9-one, is recognized for its

role as a photoinitiator in UV-curable systems.[1] It is instrumental in initiating polymerization

reactions upon exposure to UV light, a property that has led to its widespread use in printing,

coatings, and adhesives industries for rapid curing processes.[1]

A summary of its key identifiers and physicochemical properties is presented below.
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Property Value Reference

CAS Number 83846-86-0 [2]

Molecular Formula C₁₆H₁₄OS [2]

Molecular Weight 254.35 g/mol [2][3]

Alternate Names

4-Isopropyl-thioxanthene-9-

one, 4-(propan-2-yl)-9H-

thioxanthen-9-one

[2]

EC Number 281-065-4

Density 1.199 g/cm³

Boiling Point 391°C at 760 mmHg

Flash Point 210.2°C

Vapour Pressure 2.54E-06 mmHg at 25°C

InChI Key
IKVYHNPVKUNCJM-

UHFFFAOYSA-N

Applications and Experimental Insights
As an analytical standard, 4-Isopropylthioxanthone is crucial for the quality control and

development of materials in various fields.[2] Its primary application lies in photopolymerization,

a process fundamental to many modern manufacturing techniques.

The following diagram illustrates the logical flow of how 4-Isopropylthioxanthone is utilized in

a typical industrial application, from its role as a component to the final product.
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Industrial Application Workflow of ITX
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Further in-depth experimental protocols and signaling pathway involvement would require more

specific research data which is not publicly available in sufficient detail at the time of this

guide's compilation. Researchers are encouraged to consult specialized literature for detailed

experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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